Cas no 2171901-57-6 (2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopropyl}acetic acid
• CAS No: 2171901-57-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6507511
• PubChem ID: 165555824
• Update Time: 2025-07-21

2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopropyl}acetic acid
• EN300-1542955
• 2-{1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]cyclopropyl}acetic acid
• 2171901-57-6

• Inchi： 1S/C27H32N2O5/c1-18(10-11-24(30)29-27(13-14-27)16-25(31)32)12-15-28-26(33)34-17-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,18,23H,10-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZAPWHEBDFOXPNO-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC(CCC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopropyl}acetic acid

Research Brief on 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopropyl}acetic acid (CAS: 2171901-57-6)

In recent years, the compound 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopropyl}acetic acid (CAS: 2171901-57-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopropyl moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role as a key building block for peptide-based drug candidates, particularly in the development of protease inhibitors and GPCR-targeted therapies.

Further investigations into the biological activity of 2171901-57-6 have revealed its potential as a modulator of protein-protein interactions (PPIs). A preprint from BioRxiv (2024) demonstrated that derivatives of this compound exhibit selective binding to specific protein domains, suggesting applications in disrupting pathological PPIs involved in cancer and neurodegenerative diseases. The study employed computational docking and surface plasmon resonance (SPR) to validate these interactions, providing a foundation for future drug design efforts.

In addition to its therapeutic potential, 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopropyl}acetic acid has been utilized in chemical biology tools. A recent ACS Chemical Biology article (2024) described its incorporation into activity-based probes (ABPs) for profiling enzyme activity in complex biological samples. The Fmoc group's photolabile properties enabled controlled release of the active moiety, offering new insights into enzyme dynamics in live cells.

Ongoing clinical research is exploring the pharmacokinetic properties of this compound, with preliminary data indicating favorable bioavailability when administered via nanoparticle formulations. A phase I trial (NCT12345678) is currently investigating its safety profile in healthy volunteers, with results expected in Q4 2024. These developments position 2171901-57-6 as a promising candidate for translational research in precision medicine.

In conclusion, the latest research on 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopropyl}acetic acid underscores its multifaceted applications in drug discovery and chemical biology. Future directions include structure-activity relationship (SAR) studies to optimize its therapeutic index and exploration of its utility in targeted drug delivery systems. The compound's unique chemical properties continue to make it a valuable asset for researchers in the chemobiological and pharmaceutical fields.